Cas no 1806423-17-5 (3,6-Bis(trifluoromethyl)-2-mercaptopyridine)

• Product Name: 3,6-Bis(trifluoromethyl)-2-mercaptopyridine
• CAS No: 1806423-17-5
• MF: C₇H₃F₆NS
• MW: 247.160841226578
• CID: 4908502
• Update Time: 2025-07-22

3,6-Bis(trifluoromethyl)-2-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-mercaptopyridine

• Inchi： 1S/C7H3F6NS/c8-6(9,10)3-1-2-4(7(11,12)13)14-5(3)15/h1-2H,(H,14,15)
• InChI Key： LVRJGRKBMBKAGL-UHFFFAOYSA-N
• SMILES： S=C1C(C(F)(F)F)=CC=C(C(F)(F)F)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 348
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1

Additional information on 3,6-Bis(trifluoromethyl)-2-mercaptopyridine

Recent Advances in the Study of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine (CAS: 1806423-17-5) in Chemical Biology and Pharmaceutical Research

3,6-Bis(trifluoromethyl)-2-mercaptopyridine (CAS: 1806423-17-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of two trifluoromethyl groups and a mercapto moiety, exhibits remarkable stability and reactivity, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a ligand in metal-catalyzed reactions, a precursor for the development of enzyme inhibitors, and a key intermediate in the synthesis of fluorinated pharmaceuticals.

One of the most notable applications of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated groups into kinase inhibitors has been shown to enhance their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine exhibited potent inhibitory activity against several oncogenic kinases, including EGFR and BRAF, with IC50 values in the low nanomolar range. The researchers attributed this activity to the compound's ability to form strong hydrogen bonds and hydrophobic interactions with the kinase active site.

In addition to its applications in kinase inhibition, 3,6-Bis(trifluoromethyl)-2-mercaptopyridine has also been investigated as a versatile scaffold for the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of thioether derivatives based on this scaffold, which displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the trifluoromethyl groups was found to significantly improve the compounds' membrane permeability and resistance to enzymatic degradation, highlighting the importance of fluorination in modern antibiotic design.

The synthetic utility of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine has also been explored in the context of organometallic chemistry. Researchers have utilized this compound as a ligand for palladium and gold catalysts in cross-coupling reactions, enabling the efficient synthesis of complex fluorinated aromatic systems. A 2022 publication in Advanced Synthesis & Catalysis detailed the use of this ligand in the palladium-catalyzed Suzuki-Miyaura coupling, achieving high yields and excellent regioselectivity. The study emphasized the ligand's ability to stabilize reactive intermediates and facilitate the formation of carbon-carbon bonds under mild conditions.

Despite these promising developments, challenges remain in the large-scale production and application of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine. The compound's high reactivity and sensitivity to moisture necessitate specialized handling and storage conditions, which can limit its widespread use in industrial settings. Furthermore, the environmental impact of fluorinated compounds has raised concerns, prompting researchers to investigate greener synthetic routes and recycling strategies for such molecules.

Looking ahead, the continued exploration of 3,6-Bis(trifluoromethyl)-2-mercaptopyridine and its derivatives is expected to yield new insights into the design of fluorinated pharmaceuticals and functional materials. Ongoing research efforts are focused on optimizing its synthetic accessibility, expanding its scope in medicinal chemistry, and evaluating its potential in emerging areas such as targeted drug delivery and diagnostic imaging. As the field of chemical biology advances, this compound is poised to play an increasingly important role in bridging the gap between synthetic chemistry and therapeutic innovation.